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Compound of Interest

Compound Name: Apatinib

Cat. No.: B000926 Get Quote

Introduction

Apatinib (also known as Rivoceranib) is a potent, orally bioavailable, small-molecule tyrosine

kinase inhibitor that selectively targets the Vascular Endothelial Growth Factor Receptor-2

(VEGFR-2).[1][2] By binding to the intracellular ATP-binding site of VEGFR-2, Apatinib inhibits

VEGF-stimulated endothelial cell migration and proliferation, thereby blocking angiogenesis, a

critical process for tumor growth and metastasis.[1][2] Its mechanism of action also involves the

inhibition of other tyrosine kinases such as c-Kit, RET, and c-SRC.[1][3][4] Due to its anti-

angiogenic properties, Apatinib is widely used in cancer research.

Proper preparation and storage of Apatinib stock solutions are crucial for obtaining reliable

and reproducible results in in vitro cell culture experiments. This document provides a detailed

protocol for preparing Apatinib stock solutions and summarizes key quantitative data for its

use.

Data Presentation
Apatinib Properties and Solubility
The following table summarizes the physical and chemical properties of Apatinib and its

solubility in various solvents. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing stock solutions for cell culture applications.[5][6][7]
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Parameter Value Reference

Molecular Formula C₂₄H₂₃N₅O [3][4]

Molecular Weight 397.47 g/mol [8]

Appearance Crystalline solid [3]

Solubility in DMSO ~30 - 99 mg/mL [3][4][9]

Solubility in Ethanol ~1 - 2 mg/mL [3][4][8]

Solubility in DMF ~30 mg/mL [3][4]

Solubility in Water Insoluble [8][9]

Aqueous Buffer
Sparingly soluble. First,

dissolve in DMSO, then dilute.
[3]

Stock Solution Recommendations
This table provides recommended concentrations and storage conditions for Apatinib stock

solutions to ensure stability and integrity.
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Parameter Recommendation Rationale / Notes

Recommended Solvent Anhydrous/High-quality DMSO

Ensures maximum solubility

and stability. Moisture can

reduce solubility.[9][10]

Stock Concentration 10-50 mM

High concentration allows for

minimal DMSO volume in final

cell culture media (typically

<0.1%).

Storage Temperature -20°C or -80°C
Essential for long-term stability.

[11]

Storage Duration
≥ 4 years (solid)[3] / Months to

a year (in DMSO)[11]

Aliquoting is critical to prevent

degradation from repeated

freeze-thaw cycles.

Handling Aliquot into single-use vials

Avoids contamination and

repeated temperature

fluctuations.

Light Exposure Protect from light
As a general precaution for

chemical compounds.[11]

Experimental Protocols
Protocol: Preparing a 20 mM Apatinib Stock Solution in
DMSO
This protocol details the steps to prepare a 20 mM stock solution of Apatinib.

Materials:

Apatinib powder (MW: 397.47 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Calibrated analytical balance
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Sterile microcentrifuge tubes or cryovials (amber or wrapped in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Bring the vial of Apatinib powder to room temperature before opening to

prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Apatinib powder.

To prepare 1 mL of a 20 mM stock solution, calculate the required mass:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 20 mmol/L × 0.001 L × 397.47 g/mol = 7.95 mg

Dissolving:

Add the weighed Apatinib powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO (in this case, 1 mL) to the tube.

Ensuring Complete Dissolution:

Cap the tube tightly and vortex the solution thoroughly until all the powder is completely

dissolved. The solution should be clear and free of any visible particulates.

If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes can be applied.

Sterilization (Optional):

If your application is highly sensitive to contamination, the stock solution can be sterilized

by passing it through a 0.22 µm syringe filter that is compatible with DMSO.
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Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile,

light-protected cryovials.

Store the aliquots at -20°C for short-term use or at -80°C for long-term storage. Properly

label all vials with the compound name, concentration, and date of preparation.

Safety Precautions:

Apatinib is a potent compound and should be handled with care.[3]

Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Perform all weighing and handling of the powder and concentrated stock solution in a

chemical fume hood to avoid inhalation or contact.

Mandatory Visualization
Signaling Pathway of Apatinib
Apatinib primarily functions by inhibiting the VEGFR-2 signaling pathway, which is crucial for

angiogenesis.
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Caption: Apatinib inhibits the VEGF signaling pathway by blocking VEGFR-2 activation.

Experimental Workflow: Stock Solution Preparation
The following diagram outlines the workflow for preparing Apatinib stock solution.
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Caption: Workflow for the preparation and storage of Apatinib stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b000926#preparing-apatinib-stock-solution-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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